Cas no 1710661-18-9 (6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester)

• Product Name: 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester
• CAS No: 1710661-18-9
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• CID: 5220476
• Update Time: 2025-06-12

6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 6-chloro-5-iodo-2-methyl-, methyl ester

• Inchi： 1S/C8H7ClINO2/c1-4-5(8(12)13-2)3-6(10)7(9)11-4/h3H,1-2H3
• InChI Key： QSDJAWHGWNUKIE-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C(I)C=C1C(OC)=O

Additional information on 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester

6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester (CAS No. 1710661-18-9): A Comprehensive Overview

6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester (CAS No. 1710661-18-9) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of nicotinic acid and features a unique combination of chlorine, iodine, and methyl groups, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester consists of a pyridine ring with specific substituents. The presence of the chlorine and iodine atoms imparts significant electronic effects, influencing the compound's reactivity and stability. The methyl ester group at the carboxylic acid position further modulates its solubility and reactivity, making it a valuable intermediate in various synthetic pathways.

In recent years, 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel nicotinic acetylcholine receptor (nAChR) agonists. nAChRs are ligand-gated ion channels that play crucial roles in the central nervous system (CNS) and are implicated in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester in the development of selective nAChR agonists. The researchers demonstrated that this compound can be effectively utilized to synthesize derivatives with enhanced potency and selectivity for specific nAChR subtypes. This finding has significant implications for the design of more effective therapeutic agents targeting these receptors.

Beyond its role in nAChR research, 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester has also shown promise in other areas of medicinal chemistry. For instance, it has been explored as a potential lead compound for the development of anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a starting point for developing new treatments for inflammatory diseases.

The synthetic versatility of 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester is another factor contributing to its importance in pharmaceutical research. Its unique functional groups allow for a wide range of chemical transformations, enabling chemists to tailor its properties for specific applications. For example, the iodine atom can be readily substituted with other functional groups through palladium-catalyzed cross-coupling reactions, providing access to a diverse array of derivatives with varying biological activities.

In addition to its medicinal applications, 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester has also been investigated for its use in agrochemicals. Research published in Pest Management Science indicated that this compound and its derivatives exhibit promising insecticidal activity against various pests, making it a potential candidate for the development of new pest control agents.

The safety profile of 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester is an important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, although further research is needed to fully understand its long-term effects.

In conclusion, 6-Chloro-5-iodo-2-methyl-nicotinic acid methyl ester (CAS No. 1710661-18-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and synthetic flexibility make it an attractive starting point for the development of novel therapeutic agents and other useful compounds. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in the scientific community.